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Compound of Interest

Compound Name: 1,3-Dibromo-2,2-dimethylpropane

Cat. No.: B1585092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-Dibromo-2,2-
dimethylpropane in common organic solvents. Due to the limited availability of specific

quantitative solubility data in publicly accessible literature, this document focuses on qualitative

solubility information and provides a detailed, adaptable experimental protocol for its

quantitative determination.

Core Concepts in Solubility
The solubility of a solid compound in a liquid solvent is governed by the principle of "like

dissolves like." This principle suggests that substances with similar intermolecular forces are

more likely to be soluble in one another. 1,3-Dibromo-2,2-dimethylpropane is a halogenated

alkane, a class of compounds that are generally considered to be of low to moderate polarity.

Consequently, it is expected to exhibit greater solubility in organic solvents with similar

polarities and limited solubility in highly polar solvents like water.

Qualitative Solubility Data
While precise quantitative data is not readily available, the existing literature consistently

indicates the general solubility behavior of 1,3-Dibromo-2,2-dimethylpropane and its close

analog, 1,3-Dibromo-2,2-dimethoxypropane. This information is summarized in the table below.
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Solvent Chemical Formula Polarity

Qualitative
Solubility of 1,3-
Dibromo-2,2-
dimethylpropane &
Analogs

Water H₂O High
Limited / Sparingly

Soluble / Insoluble

Methanol CH₃OH High
Soluble / Moderate

Solubility

Ethanol C₂H₅OH High Soluble

Acetone C₃H₆O High Readily Soluble

Dichloromethane CH₂Cl₂ Medium Readily Soluble

Diethyl Ether (C₂H₅)₂O Low Soluble (Predicted)

Toluene C₇H₈ Low Soluble (Predicted)

Hexane C₆H₁₄ Low Soluble (Predicted)

Ethyl Acetate C₄H₈O₂ Medium Soluble (Predicted)

Note: "Predicted" solubility is based on the "like dissolves like" principle and the known

solubility of similar haloalkanes in these solvents.

Experimental Protocol for Quantitative Solubility
Determination
The following is a detailed methodology for the gravimetric determination of the solubility of a

solid organic compound, such as 1,3-Dibromo-2,2-dimethylpropane, in an organic solvent.

This method is based on the principle of creating a saturated solution at a specific temperature

and then determining the mass of the dissolved solute in a known mass or volume of the

solvent.

Materials and Equipment:
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1,3-Dibromo-2,2-dimethylpropane (solute)

Selected organic solvent (e.g., ethanol, acetone, hexane)

Analytical balance (accurate to ±0.0001 g)

Constant temperature bath or incubator

Vials or flasks with airtight seals

Magnetic stirrer and stir bars

Syringe filters (chemically compatible with the solvent)

Pre-weighed evaporation dishes or vials

Drying oven or vacuum desiccator

Calibrated pipettes and syringes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 1,3-Dibromo-2,2-dimethylpropane to a known volume or mass

of the chosen solvent in a sealed vial. The presence of undissolved solid is crucial to

ensure saturation.

Place the vial in a constant temperature bath set to the desired experimental temperature

(e.g., 25 °C).

Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Sample Collection and Filtration:

Once equilibrium is established, turn off the stirrer and allow the undissolved solid to

settle.
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Carefully draw a known volume of the supernatant (the clear, saturated solution) using a

pre-warmed syringe to prevent premature crystallization.

Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed,

labeled evaporation dish. This step is critical to remove any undissolved microcrystals.

Solvent Evaporation and Mass Determination:

Place the evaporation dish containing the filtered saturated solution in a drying oven at a

temperature sufficient to evaporate the solvent without decomposing the solute.

Alternatively, use a vacuum desiccator for more sensitive compounds.

Once all the solvent has evaporated, allow the dish to cool to room temperature in a

desiccator to prevent moisture absorption.

Weigh the evaporation dish containing the dried solute on an analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved solute by subtracting the initial mass of the empty

evaporation dish from the final mass.

Express the solubility in desired units, such as grams of solute per 100 mL of solvent (

g/100 mL) or moles of solute per liter of solvent (mol/L).

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for 1,3-Dibromo-2,2-dimethylpropane and the

chosen solvents for specific handling and disposal instructions.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.
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Caption: Experimental workflow for determining the solubility of a solid in a liquid solvent.
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To cite this document: BenchChem. [Solubility Profile of 1,3-Dibromo-2,2-dimethylpropane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585092#solubility-of-1-3-dibromo-2-2-
dimethylpropane-in-common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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